Cas no 952582-99-9 (Lithium 3-methyl-2-oxopentanedioate)

• Product Name: Lithium 3-methyl-2-oxopentanedioate
• CAS No: 952582-99-9
• MF: C₆H₆Li₂O₅
• MW: 171.990842342377
• CID: 6408608
• PubChem ID: 23628470
• Update Time: 2025-06-08

Lithium 3-methyl-2-oxopentanedioate Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-methyl-2-oxo-, lithium salt (1:2)
• dilithium(1+) 3-methyl-2-oxopentanedioate
• EN300-37337518
• 952582-99-9
• Lithium 3-methyl-2-oxopentanedioate

• Inchi： 1S/C6H8O5.2Li/c1-3(2-4(7)8)5(9)6(10)11;;/h3H,2H2,1H3,(H,7,8)(H,10,11);;/q;2*+1/p-2
• InChI Key： WBYFISBJMKHBFN-UHFFFAOYSA-L
• SMILES： O=C(C(=O)[O-])C(C)CC(=O)[O-].[Li+].[Li+]

Computed Properties

• Exact Mass: 172.05353016g/mol
• Monoisotopic Mass: 172.05353016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives

Additional information on Lithium 3-methyl-2-oxopentanedioate

Introduction to Lithium 3-methyl-2-oxopentanedioate (CAS No. 952582-99-9)

Lithium 3-methyl-2-oxopentanedioate, a compound with the chemical formula C₆H₉LiO₄, is a derivative of lithium that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound is characterized by its unique structural properties and potential applications in various scientific domains. The use of Lithium 3-methyl-2-oxopentanedioate has been explored in the development of novel therapeutic agents, particularly in the context of neurological disorders and metabolic diseases.

The CAS No. 952582-99-9 assigned to this compound provides a unique identifier that ensures accurate classification and reference in scientific literature. This numerical code is essential for researchers to locate and verify the compound's properties, synthesis methods, and potential applications. The molecular structure of Lithium 3-methyl-2-oxopentanedioate features a lithium ion coordinated with a methyl-substituted oxopentanedioate anion, which contributes to its distinct chemical behavior and reactivity.

In recent years, there has been a growing interest in lithium-based compounds for their potential therapeutic effects. Lithium salts have been widely used in the treatment of bipolar disorder and other mood disorders, owing to their ability to modulate neurotransmitter activity and stabilize mood. The derivative Lithium 3-methyl-2-oxopentanedioate has been investigated as a possible alternative or adjunct therapy in these conditions, with preliminary studies suggesting promising results.

One of the key areas where Lithium 3-methyl-2-oxopentanedioate has shown promise is in the management of neurodegenerative diseases. Research indicates that lithium compounds may have neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The ability of Lithium 3-methyl-2-oxopentanedioate to interact with specific intracellular pathways has led to its exploration as a potential therapeutic agent in these neurodegenerative disorders.

The synthesis of Lithium 3-methyl-2-oxopentanedioate involves a series of well-defined chemical reactions that ensure high purity and yield. The process typically begins with the reaction of lithium hydroxide with methyl acetoacetate, followed by purification steps to isolate the desired product. Advanced synthetic methodologies have been developed to optimize the yield and purity of Lithium 3-methyl-2-oxopentanedioate, making it more accessible for research applications.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the pharmacokinetic properties of Lithium 3-methyl-2-oxopentanedioate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate the compound's structure and interactions within biological systems. These studies have provided valuable information about how Lithium 3-methyl-2-oxopentanedioate behaves in vivo and its potential mechanisms of action.

The pharmacological effects of Lithium 3-methyl-2-oxopentanedioate are thought to be mediated through multiple pathways, including inhibition of glycogen synthase kinase-3 (GSK-3) and modulation of neurotransmitter release. These mechanisms are relevant not only for mood disorders but also for other conditions such as diabetes and cancer. Ongoing research aims to further elucidate these pathways and develop more targeted therapies based on lithium derivatives like Lithium 3-methyl-2-oxopentanedioate.

In conclusion, Lithium 3-methyl-2-oxopentanedioate (CAS No. 952582-99-9) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural properties and potential therapeutic applications make it a valuable compound for further research and development. As scientific understanding continues to evolve, it is likely that new applications for Lithium 3-methyl-2-oxopentanedioate will be discovered, contributing to improved treatments for various human diseases.